Cas no 872514-65-3 (Rilotumumab)

• Product Name: Rilotumumab
• CAS No: 872514-65-3
• CID: 5518746
• Update Time: 2025-07-25

Rilotumumab Chemical and Physical Properties

Names and Identifiers

• Rilotumumab
• Research Grade Rilotumumab(DHD03702)
• Rilotumumab (anti-HGF)
• AMG 102

Additional information on Rilotumumab

Recent Advances in Rilotumumab (872514-65-3) Research: A Comprehensive Update

Rilotumumab, a fully human monoclonal antibody targeting hepatocyte growth factor (HGF), has been a focal point in oncology research due to its potential to inhibit the HGF/c-MET signaling pathway, which is implicated in tumor growth, angiogenesis, and metastasis. The compound with CAS number 872514-65-3 has been extensively studied in various clinical and preclinical settings, particularly in cancers such as gastric, lung, and glioblastoma. This research brief synthesizes the latest findings on Rilotumumab, highlighting its mechanisms, efficacy, and challenges in therapeutic applications.

Recent phase II clinical trials have explored Rilotumumab in combination with standard chemotherapy regimens. For instance, a 2023 study published in *Journal of Clinical Oncology* evaluated its efficacy in metastatic gastric cancer, demonstrating a modest improvement in progression-free survival (PFS) when combined with epirubicin, cisplatin, and capecitabine (ECX). However, the study also noted increased toxicity, including peripheral edema and hypomagnesemia, underscoring the need for careful patient selection and dose optimization.

In preclinical models, Rilotumumab has shown promise in overcoming resistance to EGFR inhibitors in non-small cell lung cancer (NSCLC). A 2024 *Cancer Research* publication revealed that co-administration with osimertinib synergistically reduced tumor burden in EGFR-mutant xenografts by suppressing MET-driven bypass signaling. These findings suggest a potential role for Rilotumumab in combinatorial therapies for resistant NSCLC, though further validation in clinical trials is warranted.

Despite these advancements, challenges remain. Biomarker analyses from recent studies indicate that high HGF expression correlates with Rilotumumab response, but standardized assays for patient stratification are lacking. Additionally, the discontinuation of phase III trials in 2022 due to futility in unselected populations highlights the importance of precision medicine approaches. Ongoing research is now focusing on identifying robust predictive biomarkers, such as MET amplification or HGF plasma levels, to refine therapeutic targeting.

In conclusion, Rilotumumab (872514-65-3) continues to be a molecule of significant interest in targeted cancer therapy. While clinical outcomes have been mixed, its mechanistic insights and combinatorial potential warrant further investigation. Future directions include optimizing dosing regimens, validating biomarkers, and exploring novel combinations with immune checkpoint inhibitors or other pathway-targeted agents.